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Compound of Interest

Compound Name: LMPTP Inhibitor 1 dihydrochloride

Cat. No.: B2697286 Get Quote

For research use only. Not for use in humans or animals.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling LMPTP Inhibitor 1 dihydrochloride. As a selective

inhibitor of low molecular weight protein tyrosine phosphatase (LMPTP), this compound is a

valuable tool in research, particularly in studies related to metabolic diseases like type 2

diabetes.[1][2] Adherence to proper safety protocols is critical to ensure a safe laboratory

environment and the integrity of your research.

Disclaimer: A specific Safety Data Sheet (SDS) for LMPTP Inhibitor 1 dihydrochloride is not

publicly available. The following guidance is based on the safety information for similar purine-

based compounds and general laboratory safety best practices.[3][4][5] Always perform a risk

assessment for your specific laboratory conditions and consult with your institution's

Environmental Health and Safety (EHS) department.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling LMPTP Inhibitor 1 dihydrochloride, a comprehensive approach to personal

protection is mandatory to prevent skin and eye contact, inhalation, and ingestion.[3][4]
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles with side

shields or a Face Shield

Must be worn at all times when

handling the solid compound

or solutions. A face shield is

recommended when there is a

significant risk of splashing.[1]

[2]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

minimum.[1][2] Inspect gloves

for tears or punctures before

use. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing.[1]

[6]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

If handling large quantities or if

there is a risk of aerosolization,

use a NIOSH-approved

respirator.

Operational Plan for Safe Handling
Following a structured operational plan minimizes the risk of exposure and ensures the

accurate preparation of solutions.

Step-by-Step Handling Protocol
Preparation:

Designate a specific area for handling the compound, preferably within a chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.[4]

Assemble all necessary equipment and reagents before opening the compound container.
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Weighing and Reconstitution:

Handle the solid compound in a well-ventilated area or a fume hood to avoid inhaling dust

particles.

Use appropriate tools (e.g., spatula, weigh paper) to handle the powder. Avoid creating

dust.

For reconstitution, slowly add the recommended solvent to the vial containing the

compound to minimize splashing. MedChemExpress suggests that for in vivo studies, the

compound can be dissolved in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline to a concentration of at least 2.5 mg/mL.[7]

Use in Experiments:

When using solutions, handle them with the same level of care as the solid compound.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Storage:

Store the solid compound and stock solutions as recommended by the supplier. For

example, MedChemExpress advises storing stock solutions at -80°C for up to 6 months or

at -20°C for up to 1 month.[7]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as chemical waste in a clearly

labeled, sealed container. Follow your

institution's hazardous waste disposal

guidelines.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated hazardous waste

container for solids.

Aqueous Waste Solutions

Collect in a labeled, sealed hazardous waste

container for aqueous chemical waste. Do not

pour down the drain.

Contaminated PPE (e.g., gloves)
Dispose of in the appropriate laboratory waste

stream as per your institutional policy.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

LMPTP Inhibitor 1 dihydrochloride.
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Caption: Workflow for the safe handling of LMPTP Inhibitor 1 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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